N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide

• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide
• InChI: InChI=1S/C16H13ClF3NO/c1-9-3-5-12(10(2)7-9)15(22)21-11-4-6-14(17)13(8-11)16(18,19)20/h3-8H,1-2H3,(H,21,22)
• InChI Key: FKMPLCNHIYUWLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)C
• Molecular Formula: C16H13ClF3NO
• Molecular Weight: 327.73 g/mol

Description

N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide, also known as A-967079, is a selective and potent antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel that is activated by a variety of stimuli, including heat, capsaicin, and acid. It is expressed in sensory neurons and plays a crucial role in pain sensation. A-967079 has been extensively studied for its potential therapeutic applications in pain management.

Mechanism of Action

N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide is a selective antagonist of the TRPV1 channel, which plays a crucial role in pain sensation. By blocking the activity of TRPV1, N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide reduces the transmission of pain signals from sensory neurons to the central nervous system. This leads to a reduction in pain sensation.
Biochemical and Physiological Effects
N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide has been shown to effectively reduce pain in animal models of inflammatory and neuropathic pain. It has also been investigated for its potential use in the treatment of other conditions, such as urinary incontinence and itch. N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide has a high degree of selectivity for the TRPV1 channel and does not affect other ion channels or receptors.

Advantages and Limitations for Lab Experiments

N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide has several advantages for use in lab experiments. It is a potent and selective antagonist of the TRPV1 channel, which makes it a valuable tool for studying the role of TRPV1 in pain sensation. N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide is also highly soluble in water, which makes it easy to administer in in vitro and in vivo experiments.
One limitation of N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide is that it has a relatively short half-life in vivo. This can make it difficult to achieve sustained inhibition of TRPV1 activity in animal models. Another limitation is that N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide has not yet been tested in human clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide. One area of interest is the potential use of N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide in combination with other pain medications to achieve greater pain relief. Another area of interest is the development of more potent and selective TRPV1 antagonists based on the structure of N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide. Additionally, further research is needed to explore the potential therapeutic applications of N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide in other conditions beyond pain management.

Synthesis Methods

The synthesis of N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide involves several steps. The starting material is 4-chloro-3-(trifluoromethyl)aniline, which is reacted with 2,4-dimethylbenzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the amide bond. The resulting intermediate is then subjected to N-methylation using formaldehyde and sodium cyanoborohydride to yield N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide.

Scientific Research Applications

N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide has been extensively studied for its potential therapeutic applications in pain management. It has been shown to effectively reduce pain in animal models of inflammatory and neuropathic pain. N-[4-chloro-3-(trifluoromethyl)phenyl]-2,4-dimethylbenzamide has also been investigated for its potential use in the treatment of other conditions, such as urinary incontinence and itch.